Cas no 1232407-62-3 (1-(2-Bromo-5-chlorophenyl)butan-1-ol)

• Product Name: 1-(2-Bromo-5-chlorophenyl)butan-1-ol
• CAS No: 1232407-62-3
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 2133199
• Update Time: 2023-08-04

1-(2-Bromo-5-chlorophenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-chlorophenyl)butan-1-ol
• 1-(2-Bromo-5-chlorophenyl)butan-1-ol

• Inchi： 1S/C10H12BrClO/c1-2-3-10(13)8-6-7(12)4-5-9(8)11/h4-6,10,13H,2-3H2,1H3
• InChI Key： HWXLERFFKVXQHU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(CCC)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Topological Polar Surface Area: 20.2